Cas no 1153476-44-8 (4-(2-Hydrazinylbenzenesulfonyl)morpholine)
4-(2-Hydrazinylbenzenesulfonyl)morpholine Chemical and Physical Properties
Names and Identifiers
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- 4-(2-hydrazinylbenzenesulfonyl)morpholine
- (2-morpholin-4-ylsulfonylphenyl)hydrazine
- 4-(2-Hydrazinylbenzenesulfonyl)morpholine
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- MDL: MFCD12174183
- Inchi: 1S/C10H15N3O3S/c11-12-9-3-1-2-4-10(9)17(14,15)13-5-7-16-8-6-13/h1-4,12H,5-8,11H2
- InChI Key: COROPROXNHNWEH-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1NN)(N1CCOCC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 335
- XLogP3: 0.5
- Topological Polar Surface Area: 93
4-(2-Hydrazinylbenzenesulfonyl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H954830-10mg |
4-(2-hydrazinylbenzenesulfonyl)morpholine |
1153476-44-8 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H954830-50mg |
4-(2-hydrazinylbenzenesulfonyl)morpholine |
1153476-44-8 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | H954830-100mg |
4-(2-hydrazinylbenzenesulfonyl)morpholine |
1153476-44-8 | 100mg |
$ 275.00 | 2022-06-04 | ||
| AK Scientific | 7309DE-100mg |
4-(2-Hydrazinylbenzenesulfonyl)morpholine |
1153476-44-8 | 95% | 100mg |
$384 | 2023-09-16 | |
| AK Scientific | 7309DE-1g |
4-(2-Hydrazinylbenzenesulfonyl)morpholine |
1153476-44-8 | 95% | 1g |
$929 | 2023-09-16 | |
| AK Scientific | 7309DE-5g |
4-(2-Hydrazinylbenzenesulfonyl)morpholine |
1153476-44-8 | 95% | 5g |
$2586 | 2023-09-16 | |
| Enamine | EN300-96361-0.05g |
4-(2-hydrazinylbenzenesulfonyl)morpholine |
1153476-44-8 | 95% | 0.05g |
$155.0 | 2024-05-21 | |
| Enamine | EN300-96361-0.1g |
4-(2-hydrazinylbenzenesulfonyl)morpholine |
1153476-44-8 | 95% | 0.1g |
$232.0 | 2024-05-21 | |
| Enamine | EN300-96361-0.25g |
4-(2-hydrazinylbenzenesulfonyl)morpholine |
1153476-44-8 | 95% | 0.25g |
$331.0 | 2024-05-21 | |
| Enamine | EN300-96361-0.5g |
4-(2-hydrazinylbenzenesulfonyl)morpholine |
1153476-44-8 | 95% | 0.5g |
$524.0 | 2024-05-21 |
4-(2-Hydrazinylbenzenesulfonyl)morpholine Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 4-(2-Hydrazinylbenzenesulfonyl)morpholine
4-(2-Hydrazinylbenzenesulfonyl)morpholine: A Comprehensive Overview
The compound with CAS No. 1153476-44-8, commonly referred to as 4-(2-Hydrazinylbenzenesulfonyl)morpholine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique chemical structure, which combines a morpholine ring with a hydrazine derivative, making it a versatile building block for various applications.
Morpholine, a six-membered ring containing an oxygen atom and two nitrogen atoms, is a well-known heterocyclic compound with applications ranging from agrochemicals to pharmaceuticals. The hydrazine derivative in this compound adds another layer of functionality, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.
One of the most promising applications of 4-(2-Hydrazinylbenzenesulfonyl)morpholine lies in its ability to act as a precursor for the synthesis of bioactive molecules. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic substitutions and condensation reactions, to yield compounds with potent biological activities. For instance, derivatives of this compound have shown potential as inhibitors of key enzymes involved in cancer progression, making them valuable candidates for anticancer drug development.
In addition to its role in drug discovery, 4-(2-Hydrazinylbenzenesulfonyl)morpholine has also been explored for its applications in materials science. The compound's ability to form stable coordination complexes has led to its use in the synthesis of novel materials with unique electronic and optical properties. Recent advancements in nanotechnology have further expanded its potential, with researchers investigating its use in the fabrication of nanoscale devices and sensors.
The synthesis of 4-(2-Hydrazinylbenzenesulfonyl)morpholine involves a multi-step process that typically begins with the preparation of the hydrazine derivative. This is followed by a series of coupling reactions to introduce the morpholine ring and other functional groups. The optimization of these reaction conditions has been a focal point of recent research efforts, with scientists seeking to improve yield and selectivity while minimizing environmental impact.
From an environmental standpoint, the development of sustainable synthetic routes for 4-(2-Hydrazinylbenzenesulfonyl)morpholine is crucial. Researchers have explored the use of catalytic systems and green chemistry principles to reduce waste and energy consumption during the synthesis process. These efforts align with global initiatives aimed at promoting environmentally friendly chemical manufacturing practices.
In conclusion, 4-(2-Hydrazinylbenzenesulfonyl)morpholine (CAS No. 1153476-44-8) stands out as a versatile and multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within pharmaceutical chemistry and materials science.
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